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Compound of Interest

Compound Name: 6"-Feruloylspinosin

Cat. No.: B1342905

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the biological activities of high-purity 6"~
Feruloylspinosin and detailed protocols for its use in common research applications. 6"'-
Feruloylspinosin is a C-glycoside flavonoid isolated from the seeds of Ziziphus jujuba Mill.
var. spinosa, a plant used in traditional medicine for its sedative and anxiolytic properties.

I. Overview of Biological Activities

6'"'-Feruloylspinosin has demonstrated a range of pharmacological effects, making it a
compound of interest for research in several therapeutic areas. Key activities include:

o Neuroprotective Effects: Alleviates beta-amyloid (AB)-induced toxicity by modulating
neurotransmitters and activating the AMPK/mTOR signaling pathway, which promotes
cellular autophagy and regulates oxidative stress.[1]

» Cardioprotective Effects: Protects myocardial cells against acute ischemia-reperfusion injury.
This is likely mediated through the inhibition of glycogen synthase kinase-3[3 (GSK3[),
leading to increased autophagy and activation of the PGC-1a/Nrf2/HO-1 pathway.[2][3]

o Sedative and Hypnotic Effects: Contributes to the sedative-hypnotic effects of Ziziphi
Spinosae Semen.[4][5] It has been shown to prolong sleeping time in animal models.[6] The
mechanism is thought to involve the modulation of GABA receptors.
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» Anti-inflammatory Activity: May possess anti-inflammatory properties through the inhibition of
the NF-kB signaling pathway.[7]

Il. Commercial Suppliers of High-Purity 6"'-
Feruloylspinosin

A number of commercial suppliers provide high-purity 6'"'-Feruloylspinosin for research
purposes. When selecting a supplier, it is crucial to consider the purity of the compound, the
availability of a certificate of analysis (CoA), and the intended application.

. ) Available
Supplier Purity . CAS Number
Quantities
ChemFaces >98% 5mg, 10mg, 20mg+ 77690-92-7
BOC Sciences >98% 5mg, Bulk Order 77690-92-7
MedChemExpress >98% 5mg, 10mg 77690-92-7
o High Purity (NMR )
BioCrick ) Inquiry 77690-92-7
Confirmed)
APEXBIO High-Purity Inquiry 77690-92-7
MilliporeSigma
>95% (HPLC) 10mg 77690-92-7
(Supelco)

Note: This table is not exhaustive and represents a selection of suppliers found. Researchers
should conduct their own due diligence before procurement.

lll. Experimental Protocols

This protocol is adapted from a validated method for the quantification of 6"'-feruloylspinosin
in rat plasma and tissues.[8]

1. Materials and Reagents:

o High-purity 6"'-Feruloylspinosin standard
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Internal Standard (1S), e.g., Puerarin

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Biological matrix (plasma, tissue homogenate)

. Sample Preparation:

Prepare a stock solution of 6"'-Feruloylspinosin (1 mg/mL) in methanol.

Create a series of standard solutions by diluting the stock solution with methanol to
concentrations ranging from 1 to 40 pg/mL.[9]

For plasma samples, use a protein precipitation method. Add a 3-fold volume of acetonitrile
(containing the internal standard) to the plasma sample.

Vortex for 1 minute and centrifuge at 12,000 rpm for 10 minutes.

Collect the supernatant and evaporate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for injection.

. HPLC-MS/MS Conditions:
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Parameter

Specification

HPLC System

Agilent 1200 series or equivalent

Column Proshell 120 EC-C18 (4.6x150 mm, 2.7 ym)[8]
Mobile Phase Acetonitrile and 0.1% formic acid (20:80, v/v)[8]
Flow Rate 0.3 mL/min[8]

Column Temperature 30°C

Injection Volume 5puL

Mass Spectrometer

Agilent 6460 Triple Quadrupole LC/MS or

equivalent

lonization Mode

Electrospray lonization (ESI), Negative

MRM Transitions

6"'-Feruloylspinosin: m/z 783.3 — 427.2[8]

Internal Standard (Puerarin): m/z 415.4 -

295.4[8]

4. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of 6"'-Feruloylspinosin to the

internal standard against the concentration of the standards.

o Determine the concentration of 6"™'-Feruloylspinosin in the unknown samples by

interpolating from the calibration curve.

Workflow for HPLC-MS/MS Quantification
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Sample Preparation
Prepare Stock Solution Protein Precipitation
(2 mg/mL in Methanol) (Acetonitrile + IS)

: :

Create Standard Curve Centrifugation
(1-40 pg/mL) (12,000 rpm, 10 min)

[Evaporate Supernatana
[Reconstitute in Mobile Phase]

HPLC-MS/MS Analysis

Inject Sample

Chromatographic Separation
(Proshell 120 EC-C18)

'

Mass Spectrometry Detection
(MRM Mode)

Data Processing

Construct Calibration Curve

i

Quantify Unknown Samples
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Acclimatize Rats

Administer 6"'-Feruloylspinosin
(5 mg/kg, i.p.) or Vehicle

'

Induce Myocardial Ischemia
(LAD Ligation)

Assess Cardjoprotection

G/Ieasure Serum cTnl and LDI—D G&E Staining for Tissue Damagej GTC Staining for Infarct Siza
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Cardioprotective Signaling of 6"'-Feruloylspinosin
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Neuroprotective Signaling of 6™-Feruloylspinosin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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